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Compound of Interest

Compound Name: Nhs-peg2-SS-peg2-nhs

Cat. No.: B8124657

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and optimizing the

reaction conditions for the homobifunctional, cleavable crosslinker NHS-PEG2-SS-PEG2-NHS.

The central focus is on the critical role of pH in achieving efficient and specific conjugation to

primary amines.

Introduction to NHS-PEG2-SS-PEG2-NHS Chemistry
The NHS-PEG2-SS-PEG2-NHS crosslinker is a versatile reagent designed for conjugating

molecules containing primary amines (e.g., proteins, peptides, or amino-modified

oligonucleotides). Its key features include:

Two NHS Esters: These amine-reactive groups at either end of the molecule react with

primary amines (-NH₂) to form stable amide bonds.

PEG2 Spacers: Two short polyethylene glycol (PEG) units enhance solubility in aqueous

buffers and provide a defined spacer length.
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Cleavable Disulfide Bond (SS): A central disulfide bond allows for the cleavage of the

conjugated molecules under mild reducing conditions, a critical feature for applications like

drug delivery or protein interaction pull-down assays.

The success of the conjugation reaction is critically dependent on pH, which dictates a crucial

balance between the reactivity of the target amine and the stability of the crosslinker.

The Critical Role of pH
The pH of the reaction buffer is the most important parameter to control for successful

conjugation. It directly influences two competing chemical reactions:

Amine Acylation (Desired Reaction): The primary amine on the target molecule must be in its

deprotonated, nucleophilic state (-NH₂) to react with the NHS ester. At acidic pH, the amine

is protonated (-NH₃⁺) and non-reactive. As the pH increases above the pKa of the amine, the

reaction rate increases.

NHS Ester Hydrolysis (Competing Reaction): The NHS ester is susceptible to hydrolysis,

where it reacts with water to form an inactive carboxylic acid. The rate of this hydrolysis

reaction increases significantly with pH.

Therefore, the optimal pH is a compromise that maximizes amine reactivity while minimizing

NHS ester hydrolysis. For most NHS ester conjugations, the optimal pH range is 7.2 to 8.5,

with pH 8.3-8.5 often yielding the best results.[1][2][3][4]

Quantitative Data on pH Effects
The following tables summarize the quantitative impact of pH on the key components of the

reaction.

Table 1: Effect of pH on NHS Ester Stability

This table illustrates the strong dependence of NHS ester stability on pH. The half-life is the

time required for 50% of the reactive NHS ester to become non-reactive through hydrolysis.
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pH Temperature (°C)
Half-life of NHS
Ester

Reference(s)

7.0 0 4-5 hours [5]

8.0 4 ~1 hour (estimated)

8.5 4 ~20-30 minutes

8.6 4 10 minutes

Note: Data is for general NHS esters. The exact half-life can vary based on the complete

molecular structure.

Table 2: pH Considerations for Reaction Components

Component pH < 7.0
Optimal pH (7.2 -
8.5)

pH > 9.0

Target Primary Amine
Mostly protonated (-

NH₃⁺), low reactivity.

Increasing

deprotonation (-NH₂),

optimal reactivity.

Fully deprotonated,

highly reactive.

NHS Ester Group

Relatively stable, but

low reaction rate with

protonated amines.

Optimal balance

between reactivity and

stability.

Rapid hydrolysis,

leading to low

conjugation yield.

Disulfide (S-S) Bond Stable.

Generally stable in the

absence of reducing

agents.

Can become

susceptible to

cleavage, especially

with free thiols.

Visualization of Pathways and Workflows
The following diagrams illustrate the chemical reaction and a typical experimental workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.thermofisher.com/fr/fr/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8124657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desired Amine Acylation (pH 7.2 - 8.5)

Competing Hydrolysis (Increases with pH)

NHS-PEG-SS-PEG-NHS

Protein-NH-CO-PEG-SS-PEG-...
(Stable Amide Bond)+

Protein-NH₂

(Primary Amine)
NHS

(Byproduct)

NHS-PEG-SS-PEG-NHS

HOOC-PEG-SS-PEG-...
(Inactive Carboxylate)+

H₂O
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1. Prepare Biomolecule

Buffer exchange into amine-free buffer
(e.g., PBS, pH 8.3-8.5)

2. Prepare Crosslinker Solution

Dissolve NHS-PEG2-SS-PEG2-NHS in
anhydrous DMSO or DMF immediately before use.

3. Perform Conjugation

Add crosslinker to biomolecule solution.
Incubate for 1-4 hours at RT or overnight at 4°C.

4. Quench Reaction (Optional)

Add Tris or glycine to consume
excess unreacted NHS esters.

5. Purify Conjugate

Remove excess reagent and byproducts
via dialysis or size-exclusion chromatography.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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